Cas no 2145557-38-4 (ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-4-methylpentanoate)

• Product Name: ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-4-methylpentanoate
• CAS No: 2145557-38-4
• MF: C₁₃H₂₆N₂O₄
• MW: 274.356544017792
• CID: 6524205
• PubChem ID: 165861208
• Update Time: 2025-06-09

ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-4-methylpentanoate
• ethyl 3-amino-4-{[(tert-butoxy)carbonyl]amino}-4-methylpentanoate
• EN300-1284210
• 2145557-38-4

• Inchi： 1S/C13H26N2O4/c1-7-18-10(16)8-9(14)13(5,6)15-11(17)19-12(2,3)4/h9H,7-8,14H2,1-6H3,(H,15,17)
• InChI Key： DYSGIJKZGCIKGS-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)C(CC(=O)OCC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 274.18925731g/mol
• Monoisotopic Mass: 274.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 90.6Ų

Additional information on ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-4-methylpentanoate

Introduction to Ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-4-methylpentanoate (CAS No. 2145557-38-4)

Ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-4-methylpentanoate, identified by its CAS number 2145557-38-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further exploration in drug discovery.

The molecular structure of ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-4-methylpentanoate features a complex arrangement of functional groups, including amino and carbamate moieties. The presence of these groups contributes to its reactivity and potential interactions with biological targets. Specifically, the amino group at the 3-position and the tert-butoxy carbamate group at the 4-position are critical for its pharmacological properties.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. Ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-4-methylpentanoate has been studied for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses, cancer, and neurological disorders. Its unique structural features make it a versatile scaffold for designing molecules with enhanced therapeutic efficacy.

One of the most compelling aspects of ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-4-methylpentanoate is its ability to serve as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop derivatives that exhibit improved solubility, bioavailability, and target specificity. For instance, modifications to the tert-butoxy carbamate group have been explored to enhance metabolic stability while maintaining biological activity.

The synthesis of ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-4-methylpentanoate involves multi-step organic reactions, including condensation, protection-deprotection strategies, and purification techniques. The use of advanced synthetic methodologies ensures high yields and purity, which are essential for preclinical and clinical studies. Recent advancements in catalytic processes have further refined the synthetic route, making it more efficient and environmentally friendly.

From a pharmacological perspective, ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-4-methylpentanoate has shown promise in preclinical models as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are pivotal in the production of pro-inflammatory mediators, making them attractive targets for anti-inflammatory drugs. Additionally, studies suggest that this compound may interact with other signaling pathways involved in tumor growth and progression.

The potential therapeutic applications of ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-4-methylpentanoate extend beyond inflammation and cancer. Emerging research indicates its utility in addressing neurological disorders by modulating neurotransmitter release and receptor activity. The compound's ability to cross the blood-brain barrier has been a focus of investigation, as it could pave the way for novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, ethyl 3-amino-4-{(tert-butoxy)carbonylamino}-4-methylpentanoate (CAS No. 2145557-38-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, synthetic accessibility, and biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in addressing some of the most challenging diseases faced by humanity.